Cas no 2137098-57-6 (tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 2137098-57-6
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6317692
• PubChem ID: 165468634
• Update Time: 2025-05-24

tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137098-57-6
• EN300-799140
• tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C12H19N3O3/c1-8(14-11(17)18-12(2,3)4)10(16)9-6-13-7-15(9)5/h6-8H,1-5H3,(H,14,17)/t8-/m0/s1
• InChI Key： YVQPVMSORUTQKC-QMMMGPOBSA-N
• SMILES： O(C(N[C@@H](C)C(C1=CN=CN1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2137098-57-6)

The compound tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate, identified by its CAS number 2137098-57-6, is a specialized organic molecule with significant relevance in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are widely recognized for their role in drug discovery and development. The presence of both tert-butyl and carbamate functional groups enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazole-based compounds has surged due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers are particularly interested in tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate as a potential precursor for designing novel therapeutic agents. Its unique stereochemistry ((2S)-configuration) further adds to its appeal, as chiral molecules often exhibit enhanced selectivity in biological systems.

The synthesis of CAS 2137098-57-6 involves multi-step organic reactions, including amide coupling and carbamate protection strategies. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's technical complexity. Given the growing interest in green chemistry, scientists are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From an analytical perspective, tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure high purity and accurate structural verification, which are critical for its application in drug development. The compound's solubility in organic solvents like DMSO and methanol further facilitates its use in laboratory settings.

One of the most frequently asked questions about CAS 2137098-57-6 revolves around its potential applications in peptide synthesis. The carbamate group serves as a protective moiety for amines, enabling controlled reactions in peptide chain elongation. This feature aligns with the rising demand for custom peptides in biomedical research, particularly for vaccine development and targeted drug delivery systems.

Another area of interest is the compound's role in kinase inhibitor design. Imidazole derivatives are known to interact with kinase enzymes, which are pivotal in cell signaling pathways. By modifying the 1-methyl-1H-imidazol-5-yl moiety, researchers aim to develop selective inhibitors for treating diseases like cancer and inflammatory disorders. This aligns with the broader trend of personalized medicine, where tailored therapies are gaining traction.

Stability studies of tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate indicate that it remains intact under standard storage conditions (e.g., -20°C in inert atmospheres). However, users often inquire about its shelf life and degradation products, emphasizing the need for proper handling protocols. These concerns are addressed in technical datasheets provided by reputable suppliers.

In summary, tert-butyl N-[(2S)-1-(1-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate (CAS 2137098-57-6) represents a versatile building block in modern chemistry. Its applications span from pharmaceutical intermediates to bioconjugation strategies, reflecting its adaptability to evolving scientific needs. As research continues, this compound is poised to play a pivotal role in advancing drug discovery and biomolecular engineering.